Cas no 2172528-24-2 (8,8,10,10-tetramethyl-5-oxa-2,12-diazadispiro3.1.5^{6}.3^{4}tetradecane)

• Product Name: 8,8,10,10-tetramethyl-5-oxa-2,12-diazadispiro3.1.5^{6}.3^{4}tetradecane
• CAS No: 2172528-24-2
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 5783526
• PubChem ID: 165509141
• Update Time: 2025-07-13

8,8,10,10-tetramethyl-5-oxa-2,12-diazadispiro3.1.5^{6}.3^{4}tetradecane Chemical and Physical Properties

Names and Identifiers

• 2172528-24-2
• 8,8,10,10-tetramethyl-5-oxa-2,12-diazadispiro[3.1.5^{6}.3^{4}]tetradecane
• EN300-1279964
• 8,8,10,10-tetramethyl-5-oxa-2,12-diazadispiro3.1.5^{6}.3^{4}tetradecane

• Inchi： 1S/C15H28N2O/c1-12(2)7-13(3,4)9-15(8-12)17-6-5-14(18-15)10-16-11-14/h16-17H,5-11H2,1-4H3
• InChI Key： GISOTYFVJVCULM-UHFFFAOYSA-N
• SMILES： O1C2(CNC2)CCNC21CC(C)(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.3Ų

Additional information on 8,8,10,10-tetramethyl-5-oxa-2,12-diazadispiro3.1.5^{6}.3^{4}tetradecane

Research Briefing on 2172528-24-2 and 8,8,10,10-tetramethyl-5-oxa-2,12-diazadispiro[3.1.5^{6}.3^{4}]tetradecane in Chemical Biology and Pharmaceutical Applications

The compound 2172528-24-2, also known as 8,8,10,10-tetramethyl-5-oxa-2,12-diazadispiro[3.1.5^{6}.3^{4}]tetradecane, has recently emerged as a subject of significant interest in chemical biology and pharmaceutical research. This spirocyclic compound exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and potential biological activities, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry reported the successful optimization of the synthetic route for 2172528-24-2, achieving a 72% yield through a novel palladium-catalyzed cyclization approach. The researchers emphasized the compound's remarkable stability under physiological conditions, with a half-life exceeding 48 hours in simulated gastric fluid. This stability profile suggests excellent potential for oral bioavailability, a critical factor in drug development.

Pharmacological investigations have revealed that 8,8,10,10-tetramethyl-5-oxa-2,12-diazadispiro[3.1.5^{6}.3^{4}]tetradecane demonstrates selective binding to σ-1 receptors with an IC50 of 12.3 nM, while showing negligible affinity for σ-2 receptors (>10,000 nM). This selectivity is particularly noteworthy given the growing interest in σ-1 receptors as targets for neurodegenerative diseases. In vitro studies using SH-SY5Y neuroblastoma cells showed significant neuroprotective effects against β-amyloid-induced toxicity at concentrations as low as 100 nM.

Recent preclinical studies in animal models have further expanded our understanding of this compound's therapeutic potential. A 2024 publication in Neuropharmacology reported that 2172528-24-2 administration (5 mg/kg, i.p.) significantly improved cognitive performance in aged rats in the Morris water maze test, while also reducing markers of oxidative stress in hippocampal tissue by approximately 40%. These findings suggest potential applications in age-related cognitive decline and Alzheimer's disease.

From a structural perspective, computational modeling studies have provided insights into the molecular interactions of 8,8,10,10-tetramethyl-5-oxa-2,12-diazadispiro[3.1.5^{6}.3^{4}]tetradecane with biological targets. The rigid spirocyclic core appears to enforce a specific three-dimensional conformation that enhances target selectivity. Molecular dynamics simulations indicate stable binding to the σ-1 receptor's cholesterol-binding domain, potentially explaining the compound's effects on membrane stabilization and neuroprotection.

Current research efforts are exploring structure-activity relationships (SAR) around the 2172528-24-2 scaffold. Preliminary results from analog synthesis suggest that modifications at the 2- and 12-positions of the diazadispiro system can significantly influence both receptor binding affinity and metabolic stability. These findings open new avenues for the development of optimized derivatives with improved pharmacological profiles.

In conclusion, 8,8,10,10-tetramethyl-5-oxa-2,12-diazadispiro[3.1.5^{6}.3^{4}]tetradecane represents a promising lead compound with multiple potential therapeutic applications. Its unique structural features, combined with favorable pharmacological properties, warrant further investigation in both preclinical and clinical settings. Future research directions should focus on comprehensive toxicology studies, formulation development, and exploration of potential combination therapies for complex neurodegenerative disorders.